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Introduction

Nabam (disodium ethylene bisdithiocarbamate) is a broad-spectrum fungicide belonging to the
dithiocarbamate class of chemicals. It is primarily used to control a range of fungal and algal
growth in industrial applications and was historically used in agriculture. Due to its mode of
action, which involves the inhibition of metal-containing enzymes essential for fungal
respiration, Nabam has potential applications in the control of various plant pathogens.[1]
These protocols provide a detailed framework for conducting greenhouse trials to evaluate the
efficacy of Nabam, specifically against the common soil-borne pathogen Rhizoctonia solani.

Rhizoctonia solani is a globally significant plant pathogen with a wide host range, causing
diseases such as damping-off, root rot, and stem canker in numerous crops. Greenhouse trials
provide a controlled environment to assess the effectiveness of fungicides like Nabam under
standardized conditions, ensuring reproducible and reliable results.

Experimental Protocols
Materials and Reagents

o Pathogen:Rhizoctonia solani isolate (e.g., AG-4)
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e Host Plant: Soybean (Glycine max) seeds (a susceptible variety is recommended)
e Fungicides:
o Nabam (analytical grade or a commercial formulation of known concentration)

o Positive Control Fungicide: Mancozeb 75% WP (or another suitable registered fungicide
for Rhizoctonia solani)[2]

e Growth Media:
o Potato Dextrose Agar (PDA) for fungal culture
o Sterilized grain (e.g., barley, wheat, or millet) for inoculum preparation
o Sterilized potting mix (e.g., peat-based substrate)
e Greenhouse Supplies:
o Pots (e.g., 10-cm diameter)
o Trays for bottom-watering
o Labels
o General Laboratory Equipment:

Autoclave

o

o

Laminar flow hood

Incubator

[¢]

Balance

[¢]

o

pH meter

o

Graduated cylinders and beakers
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o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Inoculum Preparation (Rhizoctonia solani)

o Culture Initiation: Aseptically transfer a mycelial plug of R. solani from a stock culture to the
center of a fresh PDA plate.

 Incubation: Incubate the plates at 25-28°C in the dark for 5-7 days, or until the mycelium
covers the plate.

e Grain Colonization:
o Soak grain in water overnight.

o Drain excess water and autoclave the moist grain in flasks or autoclavable bags for 60
minutes at 121°C.

o Once cooled, aseptically add several agar plugs from the actively growing R. solani culture
to the sterilized grain.

o Incubate at 25-28°C for 2-3 weeks, shaking the flasks periodically to ensure even
colonization of the grain.

» Inoculum Application: The fully colonized grain serves as the inoculum. Mix the inoculum with
the sterilized potting mix at a predetermined ratio (e.g., 1:100 to 1:50, inoculum:sail, v/v) to
achieve consistent disease pressure. The optimal ratio should be determined in preliminary
experiments.

Experimental Design and Treatments

e Design: A completely randomized design (CRD) is recommended.
» Replicates: Use a minimum of 5 replicate pots per treatment.
e Treatments:

o Negative Control (Uninoculated, Untreated): Pots with sterilized potting mix and no
pathogen or fungicide.
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o Pathogen Control (Inoculated, Untreated): Pots with potting mix containing R. solani
inoculum but no fungicide.

o Nabam Treatment (Low Dose): Inoculated pots treated with a low concentration of
Nabam.

o Nabam Treatment (Medium Dose): Inoculated pots treated with a medium concentration
of Nabam.

o Nabam Treatment (High Dose): Inoculated pots treated with a high concentration of
Nabam.

o Positive Control: Inoculated pots treated with the standard fungicide (e.g., Mancozeb).

Note on Nabam Concentration: Specific application rates for Nabam as a soil drench in
greenhouse research are not widely published. It is recommended to conduct a preliminary
dose-response experiment to determine appropriate low, medium, and high concentrations. A
starting point could be in the range of 50-200 ppm, based on its industrial application rates, but
this must be validated.[1]

Experimental Procedure

» Potting and Inoculation: Fill pots with the prepared potting mix (either with or without R.
solani inoculum, depending on the treatment).

e Sowing: Plant 3-5 soybean seeds per pot at a uniform depth.
e Fungicide Application (Soil Drench):

o Prepare the fungicide solutions (Nabam and positive control) at the desired
concentrations.

o Immediately after sowing, apply a fixed volume of the respective fungicide solution to each
pot as a soil drench (e.g., 50 mL per 10-cm pot).

o Apply an equal volume of water to the negative and pathogen control pots.
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» Greenhouse Conditions: Maintain greenhouse conditions suitable for soybean growth (e.g.,
25-30°C, 14-hour photoperiod, and adequate watering). Avoid overwatering, which can
influence disease development.

» Data Collection:
o Plant Emergence: Record the number of emerged seedlings daily for 14 days.
o Disease Assessment (21-28 days after sowing):
» Carefully remove plants from the pots and wash the roots.
= Assess root rot and stem lesion severity using a rating scale (see Table 1).
» Record the number of surviving plants.
o Plant Growth Parameters:
» Measure shoot height.
= Measure root length.
» Determine fresh and dry weight of shoots and roots.

Data Presentation

Table 1: Disease Severity Rating Scale for Rhizoctonia Root and Stem Rot
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Rating Description of Symptoms

0 No visible symptoms on roots or stem.

1 Slight discoloration or a few small, superficial
lesions on the roots or stem base.
Approximately 25-50% of the root system is

2 discolored and rotted; distinct lesions on the
stem.

3 51-75% of the root system is rotted; significant
girdling lesions on the stem.

4 Over 75% of the root system is rotted; plant is

dead or dying.

This scale is adapted from established methods for rating Rhizoctonia disease severity.

Table 2: Summary of Quantitative Efficacy Data (Example)

Mean

o ) Mean Shoot Mean Root

Application Mean % Disease . .
Treatment . Dry Weight Dry Weight

Rate (ppm) Emergence  Severity (0-

(9) (9)
4)
Negative
Control
Pathogen
Control
Nabam Low
Nabam Medium
Nabam High
Positive (Specify)
eci

Control P
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Caption: Experimental workflow for testing Nabam efficacy.
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Caption: General mode of action of dithiocarbamate fungicides.
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 To cite this document: BenchChem. [Efficacy of Nabam in Greenhouse Trials: Application
Notes and Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031027#protocols-for-testing-nabam-efficacy-in-
greenhouse-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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